Cas no 7476-91-7 (Phenethyl 2-chloroacetate)

• Product Name: Phenethyl 2-chloroacetate
• CAS No: 7476-91-7
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD01671857
• CID: 571110
• PubChem ID: 24062
• Update Time: 2025-04-24

Phenethyl 2-chloroacetate Chemical and Physical Properties

Names and Identifiers

• Phenethyl 2-chloroacetate
• 2-phenylethyl 2-chloroacetate
• Acetic acid, 2-chloro-,2-phenylethyl ester
• CHLORO-ACETIC ACID PHENETHYL ESTER
• 2-phenylethyl chloroacetate
• Acetic acid, chloro-, 2-phenylethyl ester
• ACETIC ACID, CHLORO-, PHENETHYL ESTER
• AG-G-97539
• Chloressigsaeure-2-phenylethylester
• Chlor-essigsaeure-phenaethylester
• chloroacetic acid 2-phenylethyl ester
• EINECS 231-279-9
• Phenethyl chloroacetate
• phenylethylchloroacetate
• Chloroacetic acid, 2-phenylethyl ester
• MSE25Q3K8K
• AKOS006278996
• 7476-91-7
• NSC-404412
• WLN: G1VO2R
• Acetic acid, 2-chloro-, 2-phenylethyl ester
• D94805
• AC-18659
• CS-0163295
• UNII-MSE25Q3K8K
• 2-Phenylethyl chloroacetate #
• NSC 404412
• SCHEMBL2425935
• NS00037657
• NSC404412
• AS-76648
• DTXSID4064717
• BRN 2102303
• DTXCID3047712

• MDL： MFCD01671857
• Inchi： 1S/C10H11ClO2/c11-8-10(12)13-7-6-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： MVUXHXZFGGRGNC-UHFFFAOYSA-N
• SMILES： ClCC(=O)OCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.1698 (rough estimate)
• Boiling Point: 285.11°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phenethyl 2-chloroacetate

Phenethyl 2-chloroacetate (CAS No. 7476-91-7): Properties, Applications, and Market Insights

Phenethyl 2-chloroacetate (CAS No. 7476-91-7) is an organic ester compound widely used in pharmaceutical intermediates, fragrance synthesis, and specialty chemical applications. This colorless to pale yellow liquid is known for its unique chemical properties, making it a valuable building block in organic synthesis. With the increasing demand for high-purity chemical intermediates, Phenethyl 2-chloroacetate has gained significant attention in research and industrial applications.

The molecular structure of Phenethyl 2-chloroacetate combines a phenethyl group with a chloroacetate moiety, giving it distinct reactivity patterns. Chemists often search for "Phenethyl 2-chloroacetate synthesis" or "7476-91-7 applications" when exploring its potential uses. Recent trends in green chemistry have also led to inquiries about "eco-friendly production of Phenethyl 2-chloroacetate," reflecting the industry's shift toward sustainable practices.

In pharmaceutical applications, Phenethyl 2-chloroacetate serves as a key intermediate for various active pharmaceutical ingredients (APIs). Researchers investigating "Phenethyl 2-chloroacetate in drug development" will find its ester linkage particularly valuable for creating prodrugs and modifying drug solubility. The compound's stability under various conditions makes it suitable for controlled-release formulations, a hot topic in modern pharmacology.

The fragrance industry utilizes Phenethyl 2-chloroacetate (CAS 7476-91-7) as a precursor for floral and fruity scent compounds. Perfumers searching for "Phenethyl 2-chloroacetate in perfumery" appreciate its ability to contribute to long-lasting fragrance profiles. Recent advancements in microencapsulation technology have further increased demand for this ester in premium fragrance applications.

From a chemical perspective, the chloroacetate group in Phenethyl 2-chloroacetate provides excellent reactivity for nucleophilic substitution reactions. Organic chemists frequently look up "7476-91-7 reaction mechanisms" to understand its behavior in synthetic pathways. The compound's balanced lipophilicity also makes it valuable in materials science, particularly in polymer modification applications.

Quality specifications for Phenethyl 2-chloroacetate typically include purity levels above 98%, with strict control of residual solvents. Manufacturers emphasizing "high-purity 7476-91-7" in their product descriptions cater to pharmaceutical and electronics industries where impurity profiles are critical. Analytical techniques like GC-MS and HPLC are commonly employed for quality verification.

The global market for Phenethyl 2-chloroacetate has shown steady growth, driven by expanding applications in Asia's pharmaceutical sector. Business analysts tracking "Phenethyl 2-chloroacetate market trends" note increasing demand from contract research organizations and specialty chemical manufacturers. Regulatory compliance remains a key consideration, with suppliers ensuring adherence to international chemical safety standards.

Storage and handling recommendations for Phenethyl 2-chloroacetate (CAS 7476-91-7) emphasize protection from moisture and extreme temperatures. Technical datasheets often highlight "7476-91-7 stability data" to guide proper storage conditions. The compound's compatibility with common laboratory materials makes it convenient for research and production environments.

Recent patent literature reveals innovative applications of Phenethyl 2-chloroacetate in electronic materials and advanced coatings. Researchers exploring "new uses for 7476-91-7" have discovered its potential in creating specialized polymers with unique electrical properties. These developments align with growing interest in functional materials for next-generation technologies.

Environmental considerations for Phenethyl 2-chloroacetate focus on biodegradation pathways and ecological impact assessments. Environmental chemists studying "7476-91-7 environmental fate" have developed improved methods for its detection and quantification in various matrices. These studies support responsible use and disposal practices throughout the chemical's lifecycle.

Analytical reference standards of Phenethyl 2-chloroacetate are increasingly important for quality control laboratories. The search term "7476-91-7 reference material" reflects this need for certified materials in analytical applications. Advanced spectroscopic methods including NMR and IR spectroscopy provide comprehensive characterization of the compound.

Future research directions for Phenethyl 2-chloroacetate may explore its potential in renewable energy applications and smart materials. Scientific queries about "7476-91-7 in energy storage" suggest emerging interest in these areas. The compound's molecular architecture offers possibilities for designing novel functional materials with tailored properties.

In conclusion, Phenethyl 2-chloroacetate (CAS No. 7476-91-7) represents a versatile chemical intermediate with growing importance across multiple industries. Its unique combination of chemical reactivity and physical properties continues to inspire new applications and research directions. As technology advances, this compound will likely find even broader utility in scientific and industrial contexts.